2-(3-bromophenyl)-5-[(4-nitrobenzyl)thio]-1,3,4-oxadiazole

• IUPAC Name: 2-(3-bromophenyl)-5-[(4-nitrophenyl)methylsulfanyl]-1,3,4-oxadiazole
• InChI: InChI=1S/C15H10BrN3O3S/c16-12-3-1-2-11(8-12)14-17-18-15(22-14)23-9-10-4-6-13(7-5-10)19(20)21/h1-8H,9H2
• InChI Key: PQQZSNLPFPOLHY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)C2=NN=C(O2)SCC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C15H10BrN3O3S
• Molecular Weight: 392.2 g/mol

Description

2-(3-bromophenyl)-5-[(4-nitrobenzyl)thio]-1,3,4-oxadiazole is a chemical compound that has garnered significant attention in the scientific research community due to its unique properties. This compound has been studied for its potential use in various fields, including medicinal chemistry, biochemistry, and pharmacology. In

Mechanism of Action

The mechanism of action of 2-(3-bromophenyl)-5-[(4-nitrobenzyl)thio]-1,3,4-oxadiazole varies depending on the specific application. In anti-cancer research, this compound induces apoptosis by activating caspase enzymes and disrupting the mitochondrial membrane potential. In biochemistry, this compound modifies the properties of specific amino acid residues, leading to changes in protein function. In pharmacology, this compound can be used as a drug delivery system by conjugating it to other molecules, allowing for targeted delivery of drugs to specific cells or tissues.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound depend on the specific application. In anti-cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis. In biochemistry, this compound can modify the properties of specific amino acid residues, leading to changes in protein function. In pharmacology, this compound can be used as a drug delivery system to target specific cells or tissues.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(3-bromophenyl)-5-[(4-nitrobenzyl)thio]-1,3,4-oxadiazole in lab experiments is its unique properties. This compound can be used in various fields of scientific research, including medicinal chemistry, biochemistry, and pharmacology. Another advantage is its ability to modify the properties of specific amino acid residues, allowing researchers to study the effects of these modifications on protein function. However, one limitation of using this compound is its toxicity. This compound can be toxic to cells at high concentrations, making it difficult to use in certain experiments.

Future Directions

There are several future directions for research involving 2-(3-bromophenyl)-5-[(4-nitrobenzyl)thio]-1,3,4-oxadiazole. One direction is to continue investigating its potential as an anti-cancer agent. Studies could focus on optimizing its structure to improve its efficacy and reduce its toxicity. Another direction is to further explore its use as a probe in biochemistry. Researchers could study its interactions with specific amino acid residues to gain a better understanding of protein function. Finally, researchers could continue to explore its potential as a drug delivery system, focusing on its ability to target specific cells or tissues.

Synthesis Methods

The synthesis of 2-(3-bromophenyl)-5-[(4-nitrobenzyl)thio]-1,3,4-oxadiazole involves the reaction of 3-bromoaniline, 4-nitrobenzyl chloride, and thiosemicarbazide in the presence of a base. The reaction proceeds through a series of steps, including nucleophilic substitution, cyclization, and oxidation. The final product is a yellow crystalline solid that can be purified through recrystallization.

Scientific Research Applications

2-(3-bromophenyl)-5-[(4-nitrobenzyl)thio]-1,3,4-oxadiazole has been studied for its potential use in various fields of scientific research. In medicinal chemistry, this compound has been investigated for its anti-cancer properties. Studies have shown that it can inhibit the growth of cancer cells by inducing apoptosis and disrupting the cell cycle. In biochemistry, this compound has been used as a probe to study the structure and function of proteins. This compound can bind to specific amino acid residues and modify their properties, allowing researchers to study the effects of these modifications on protein function. In pharmacology, this compound has been studied for its potential use as a drug delivery system. This compound can be conjugated to other molecules, allowing for targeted delivery of drugs to specific cells or tissues.